2-[4-(Benzenesulfonyl)piperidin-1-yl]-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-[4-(benzenesulfonyl)piperidin-1-yl]-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C17H17F3N2O2S/c18-17(19,20)15-7-4-8-16(21-15)22-11-9-14(10-12-22)25(23,24)13-5-2-1-3-6-13/h1-8,14H,9-12H2
• InChI Key: MOKBRRGXBNXMIO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)C3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H17F3N2O2S
• Molecular Weight: 370.4 g/mol

Description

The compound “2-[4-(Benzenesulfonyl)piperidin-1-yl]-6-(trifluoromethyl)pyridine” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of extensive research. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis have been published in several reviews.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. The development of new synthesis methods and the discovery of new biological applications are potential future directions.